Cas no 2188733-61-9 (N-[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]-2-propenamide)

• Product Name: N-[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]-2-propenamide
• CAS No: 2188733-61-9
• MF: C₁₆H₂₁NO
• MW: 243.344044446945
• CID: 5409302
• Update Time: 2025-08-02

N-[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]-2-propenamide

• Inchi： 1S/C16H21NO/c1-4-15(18)17-11-16(8-5-9-16)14-7-6-12(2)13(3)10-14/h4,6-7,10H,1,5,8-9,11H2,2-3H3,(H,17,18)
• InChI Key： VRIOHRZDBDPAOJ-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=C(C)C(C)=C2)CCC1)(=O)C=C

Experimental Properties

• Density: 1.023±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 424.3±38.0 °C(Predicted)
• pka: 14.90±0.46(Predicted)

Additional information on N-[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]-2-propenamide

Comprehensive Overview of N-[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]-2-propenamide (CAS No. 2188733-61-9)

N-[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]-2-propenamide, with the CAS number 2188733-61-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining a cyclobutyl ring with a 3,4-dimethylphenyl group and an acrylamide moiety. Its molecular design makes it a promising candidate for applications in drug discovery, particularly in targeting specific biological pathways. Researchers are increasingly exploring its potential due to its modular structure, which allows for versatile modifications to enhance bioavailability and target specificity.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. N-[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]-2-propenamide aligns with this trend, as its chemical properties enable interactions with various enzymes and receptors. For instance, its acrylamide group is known to participate in covalent bonding with cysteine residues, a mechanism leveraged in the development of targeted therapeutics. This characteristic has sparked interest in its potential role in treating conditions where enzyme modulation is critical.

The synthesis of CAS 2188733-61-9 involves multi-step organic reactions, often starting with the construction of the cyclobutyl core followed by functionalization with the 3,4-dimethylphenyl and acrylamide groups. Optimizing the yield and purity of this compound is a focal point for chemists, as impurities can significantly impact its efficacy in biological assays. Techniques such as HPLC purification and NMR spectroscopy are commonly employed to ensure the compound meets rigorous standards for research and development.

From an industrial perspective, N-[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]-2-propenamide is part of a broader class of fine chemicals used in high-value applications. Its production scalability and cost-effectiveness are critical factors for commercialization, especially in the competitive landscape of pharmaceutical intermediates. Companies investing in this compound often highlight its potential to streamline the synthesis of more complex molecules, reducing time-to-market for new therapies.

Environmental and safety considerations are also paramount when working with CAS 2188733-61-9. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize exposure risks. Researchers are encouraged to adhere to Good Laboratory Practices (GLP) and utilize appropriate personal protective equipment (PPE) during experimentation. These precautions ensure both personnel safety and the integrity of experimental results.

The future of N-[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]-2-propenamide lies in its adaptability to emerging scientific challenges. For example, its potential role in cancer research is being investigated, particularly in the context of kinase inhibition. Kinases are pivotal in cell signaling, and dysregulation of these enzymes is a hallmark of many cancers. By leveraging the compound’s ability to form stable interactions with kinase targets, scientists aim to develop next-generation therapeutics with improved selectivity and reduced off-target effects.

Another area of exploration is the compound’s utility in neurodegenerative disease research. The 3,4-dimethylphenyl moiety, in particular, is structurally similar to compounds known to cross the blood-brain barrier, making it a valuable scaffold for designing central nervous system (CNS)-active drugs. This aligns with the growing focus on addressing unmet medical needs in conditions like Alzheimer’s and Parkinson’s diseases.

In summary, N-[[1-(3,4-Dimethylphenyl)cyclobutyl]methyl]-2-propenamide (CAS 2188733-61-9) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structure, combined with its potential applications in drug discovery and disease treatment, positions it as a subject of ongoing scientific inquiry. As research progresses, this compound may pave the way for innovative therapies that address some of the most pressing health challenges of our time.